Cas no 256459-48-0 (26,26,26,27,27,27-Hexafluoro-1alpha,25-dihydroxy-20,21-methylene-23,24-didehydro-19-norvitamin D3)

• Product Name: 26,26,26,27,27,27-Hexafluoro-1alpha,25-dihydroxy-20,21-methylene-23,24-didehydro-19-norvitamin D3
• CAS No: 256459-48-0
• MF: C₂₇H₃₆F₆O₃
• MW: 522.563369750977
• CID: 1423822
• Update Time: 2024-08-15

26,26,26,27,27,27-Hexafluoro-1alpha,25-dihydroxy-20,21-methylene-23,24-didehydro-19-norvitamin D3 Chemical and Physical Properties

Names and Identifiers

• 26,26,26,27,27,27-Hexafluoro-1alpha,25-dihydroxy-20,21-methylene-23,24-didehydro-19-norvitamin D3
• Ro-27-0574
• 1,3-Cyclohexanediol, 5-[(2E)-2-[(1R,3aS,7aR)-octahydro-7a-methyl-1-[1-[(2E)-5,5,5-trifluoro-4-hydroxy-4-(trifluoromethyl)-2-penten-1-yl]cyclopropyl]-4H-inden-4-ylidene]ethylidene]-, (1R,3R)-

• Inchi： 1S/C27H36F6O3/c1-23-9-2-4-18(6-5-17-14-19(34)16-20(35)15-17)21(23)7-8-22(23)24(12-13-24)10-3-11-25(36,26(28,29)30)27(31,32)33/h3,5-6,11,19-22,34-36H,2,4,7-10,12-16H2,1H3/b11-3+,18-6+/t19-,20-,21+,22+,23+/m1/s1
• InChI Key： PYCUNKUPRKJNDP-BIUBPKQMSA-N
• SMILES： [C@@H]1(O)C/C(=C/C=C2\CCC[C@@]3(C)[C@@]\2([H])CC[C@@H]3C2(C/C=C/C(O)(C(F)(F)F)C(F)(F)F)CC2)/C[C@@H](O)C1

Computed Properties

• Exact Mass: 180.04224

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 568.7±50.0 °C(Predicted)
• PSA: 63.6
• pka: 9.01±0.29(Predicted)